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Compound of Interest

Compound Name: Tefzel

Cat. No.: B1215275

Technical Support Center: Tefzel® (ETFE)
Chemical Compatibility

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the degradation of Tefzel® (a copolymer of ethylene and
tetrafluoroethylene, or ETFE) when exposed to high concentrations of oxidizing acids.

Frequently Asked Questions (FAQSs)

Q1: What is the general chemical resistance of Tefzel® (ETFE) to acids?

Al: Tefzel® ETFE is a fluoropolymer known for its excellent resistance to a wide range of
chemicals, including strong mineral acids.[1][2] It is generally considered inert to many common
acids and solvents, making it a robust material for demanding applications.[1][2]

Q2: Are there specific types of acids that can degrade Tefzel®?

A2: Yes. While generally resistant, Tefzel® can be affected by very strong oxidizing acids,
particularly at high concentrations and elevated temperatures, often near their boiling points.[3]
[4] Specifically, acids like concentrated nitric acid and sulfonic acids are known to affect ETFE
to varying degrees.[3][5]

Q3: What are the visible signs of Tefzel® degradation after exposure to oxidizing acids?
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A3: Degradation of polymers like Tefzel® can manifest as changes in appearance, such as
discoloration or cracking.[2] Other indicators include changes in weight (either gain due to
absorption or loss due to material degradation) and alterations in physical dimensions.

Q4: How do temperature and acid concentration impact the rate of degradation?

A4: The rate and extent of degradation are highly dependent on both the concentration of the
oxidizing acid and the temperature of the exposure. Higher concentrations and temperatures
significantly accelerate the degradation process. For instance, compatibility is often reduced at
elevated temperatures.[2]

Q5: What is the underlying mechanism of Tefzel® degradation by oxidizing acids?

A5: The degradation of ETFE by strong oxidizing acids at elevated temperatures is a chemical
process. While detailed molecular mechanisms are complex, it is understood that the strong
oxidizing nature of the acid can attack the polymer chains. This can involve
dehydrohalogenation, which is the removal of hydrogen and a halogen atom (in this case,
fluorine) from the polymer backbone, leading to the formation of double bonds and potential
chain scission.[4]

Troubleshooting Guides
Visual Inspection and Preliminary Assessment

If you suspect degradation of your Tefzel® components after exposure to oxidizing acids,
follow these initial steps:

o Safety First: Ensure proper personal protective equipment (PPE) is worn before handling
components that have been exposed to corrosive chemicals.

» Visual Examination: Carefully inspect the Tefzel® material for any visible changes such as:

o

Discoloration: Yellowing or browning of the material.

o

Surface Changes: Cracking, crazing, blistering, or pitting on the surface.

[¢]

Deformation: Swelling, shrinking, or any change in shape.
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» Physical Integrity: Gently check for any loss of mechanical strength, such as increased
brittleness or softening.

Quantitative Data on Tefzel® Degradation

The following table summarizes the chemical resistance of Fluon® ETFE (a grade of ETFE)
when exposed to nitric and sulfuric acid at various concentrations and temperatures. This data
can be used to anticipate the material's performance in your experimental setup.

Retention
Chemical . of Weight
Chemical Temp. (°C) Days . .
Category Elongation Gain (%)
(%)
Inorganic Sulfuric acid
_ 121 10 100 0.1
Acids 78%
Sulfuric acid
121 10 100 0.0
98%
Oleum 25 10 96 13
Nitric acid
120 10 100 0.7
60%
Nitric acid
120 7 10
70%
Fuming nitric
25 10 92 0.6

acid

Data sourced from Asahi Glass Co. for Fluon® ETFE.[3] "Retention of Elongation" refers to the
percentage of the material's original elongation capability that is retained after chemical
exposure. A significant decrease indicates degradation.

Experimental Protocols

For users who need to conduct their own chemical compatibility tests, the following
experimental workflow is based on the ASTM D543 standard, "Standard Practices for
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Evaluating the Resistance of Plastics to Chemical Reagents."[6]

Key Experiment: Immersion Test for Chemical
Resistance (ASTM D543 - Practice A)

Objective: To determine the effect of immersion in high-concentration oxidizing acids on the
physical and mechanical properties of Tefzel®.

Methodology:
e Specimen Preparation:

o Prepare standardized test specimens of Tefzel® (e.g., tensile bars, disks) as specified in
ASTM D543.

o Ensure all specimens are clean, dry, and free of any surface contaminants.

o Accurately measure and record the initial weight, dimensions (length, width, thickness),
and appearance of each specimen.

o For mechanical property testing, a subset of control specimens should be tested for initial
tensile strength and elongation at break according to relevant ASTM standards (e.qg.,
ASTM D638).

e Immersion Procedure:
o Select the oxidizing acid(s) and concentration(s) relevant to your application.

o Choose the test temperature and duration. It is advisable to test at both ambient and
elevated temperatures if applicable to your process.

o Completely immerse the test specimens in the chemical reagent in a suitable container.
Ensure specimens are not in contact with each other.

o The volume of the reagent should be sufficient to avoid significant changes in
concentration over the test period.

o Seal the container to prevent evaporation of the reagent.
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o Place the container in a temperature-controlled environment (e.g., oven, water bath) for
the specified duration.

e Post-Immersion Analysis:

o After the specified immersion time, carefully remove the specimens from the reagent,
wearing appropriate PPE.

o Clean the specimens as per ASTM D543 guidelines (e.g., rinsing with distilled water) and
dry them.

o Re-measure and record the weight and dimensions of the cooled and conditioned
specimens.

o Visually inspect and record any changes in appearance (color, surface texture, etc.).

o Conduct mechanical property tests (tensile strength, elongation) on the exposed
specimens and compare the results to the control group.

» Data Reporting:

o Calculate and report the percentage change in weight, dimensions, and mechanical
properties.

o Provide a detailed description of any changes in appearance.

Visualizations
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Experimental Workflow for Tefzel® Chemical Compatibility Testing
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Caption: Workflow for evaluating Tefzel® chemical resistance.
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Decision Tree for Tefzel® Use with Oxidizing Acids

Start: Considering Tefzel®
for use with an oxidizing acid

Is the acid a strong oxidizer?
(e.g., concentrated Nitric, Sulfuric)

Will the exposure temperature be elevated Low Risk of Degradation:
(approaching boiling point)? Tefzel® is likely suitable.

Moderate Risk:
Consult quantitative data.
Consider testing under specific conditions.

High Risk of Degradation:
Tefzel® is likely unsuitable.
Consider alternative materials.

Click to download full resolution via product page

Caption: Decision guide for using Tefzel® with oxidizing acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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